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Compound of Interest

1-Ethyl-3-methyl-3-phospholene 1-
Compound Name:
oxide

Cat. No.: B105051

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of 1-Ethyl-3-methyl-3-phospholene 1-oxide, a five-membered P-heterocyclic
compound. The information is curated for researchers and professionals in chemistry and drug
development who require detailed data for experimental design and compound evaluation.

Core Physicochemical Data

While extensive experimental data for 1-Ethyl-3-methyl-3-phospholene 1-oxide is not widely
published, the following table summarizes its fundamental properties based on available
information. It should be noted that some data for the closely related phenyl-substituted
analogue is often more readily available and is provided here for comparative context where

appropriate.
Property Value Source
Molecular Formula C7H130P --INVALID-LINK--
Molecular Weight 144.15 g/mol --INVALID-LINK--
CAS Number 7529-24-0 --INVALID-LINK--
Appearance Neat --INVALID-LINK--

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b105051?utm_src=pdf-interest
https://www.benchchem.com/product/b105051?utm_src=pdf-body
https://www.benchchem.com/product/b105051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Note: Specific experimental values for properties such as melting point, boiling point, density,
and solubility for 1-Ethyl-3-methyl-3-phospholene 1-oxide are not readily available in the
cited literature. Researchers should determine these properties experimentally as needed.

Synthesis and Characterization

The synthesis of 1-substituted-3-methyl-3-phospholene oxides, including the ethyl derivative, is
a key area of investigation, often focusing on subsequent isomerization reactions.

Experimental Protocol: Synthesis of 1-Ethyl-3-methyl-3-
phospholene 1-oxide

A general method for the synthesis of 1-substituted-3-methyl-3-phospholene oxides involves
the reaction of a corresponding phosphine with an oxidizing agent. While a specific, detailed
protocol for the ethyl derivative is not fully elaborated in the provided search results, a general
procedure can be inferred from related syntheses. The synthesis typically involves the
McCormack cycloaddition of a diene with a dichlorophosphine, followed by hydrolysis.

A more detailed experimental protocol is available for the isomerization of 1-Ethyl-3-methyl-3-
phospholene 1-oxide to its 2-phospholene isomer. This reaction is a focal point of a study by
Keglevich et al. (2020), which provides valuable insight into the reactivity of this compound.[1]

The synthesis workflow can be generalized as follows:
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Generalized Synthesis of 1-Ethyl-3-methyl-3-phospholene 1-oxide

Ethyl dichlorophosphine + Isoprene
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1-Ethyl-3-methyl-3-phospholene 1-oxide

Isomerization of 1-Ethyl-3-methyl-3-phospholene 1-oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-Ethyl-
3-methyl-3-phospholene 1-oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105051#physicochemical-properties-of-1-ethyl-3-
methyl-3-phospholene-1-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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